Cas no 59777-73-0 (BENZOIC ACID, 2-(AMINOSULFONYL)-, PROPYL ESTER)

• Product Name: BENZOIC ACID, 2-(AMINOSULFONYL)-, PROPYL ESTER
• CAS No: 59777-73-0
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• CID: 3381920
• PubChem ID: 44365507
• Update Time: 2025-04-21

BENZOIC ACID, 2-(AMINOSULFONYL)-, PROPYL ESTER Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 2-(AMINOSULFONYL)-, PROPYL ESTER
• SCHEMBL8436890
• 2-Sulfamoyl-benzoic acid propyl ester
• CHEMBL358658
• DTXSID301302997
• Propyl 2-(aminosulfonyl)benzoate
• 59777-73-0

• Inchi： 1S/C10H13NO4S/c1-2-7-15-10(12)8-5-3-4-6-9(8)16(11,13)14/h3-6H,2,7H2,1H3,(H2,11,13,14)
• InChI Key： XKFBZSBXJLWIEC-UHFFFAOYSA-N
• SMILES： C(OCCC)(=O)C1=CC=CC=C1S(N)(=O)=O

Computed Properties

• Exact Mass: 243.05652907Da
• Monoisotopic Mass: 243.05652907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 94.8Ų